Cas no 36778-15-1 (5-Nitroisothiazole-3-carboxylic acid)

• Product Name: 5-Nitroisothiazole-3-carboxylic acid
• CAS No: 36778-15-1
• MF: C₄H₂N₂O₄S
• MW: 174.134679317474
• MDL: MFCD11042296
• CID: 304026
• PubChem ID: 22019223
• Update Time: 2025-04-19

5-Nitroisothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitroisothiazole-3-carboxylic acid
• 3-ISOTHIAZOLECARBOXYLIC ACID, 5-NITRO-
• 5-nitro-1,2-thiazole-3-carboxylic acid
• 3-Isothiazolecarboxylicacid,5-nitro
• 5-Nitro-3-isothiazolecarboxylic acid
• 5-Nitroisothiazol-3-carbonsaeure
• TQR0288
• D72309
• 36778-15-1
• 3-Isothiazolecarboxylic acid,5-nitro-
• CS-16855
• 5-Nitroisothiazole-3-carboxylicacid
• DTXSID90621586
• AKOS006306550
• EN300-6409031
• CS-B0028
• SCHEMBL3561099
• C4H2N2O4S

• MDL： MFCD11042296
• Inchi： 1S/C4H2N2O4S/c7-4(8)2-1-3(6(9)10)11-5-2/h1H,(H,7,8)
• InChI Key： VYNSNKZEWKFVJN-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.97400
• Monoisotopic Mass: 173.97352772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.804±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 253.8±38.0 ºC (760 Torr),
• Flash Point: 107.3±26.8 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 124.25000
• LogP: 1.27270

5-Nitroisothiazole-3-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles